3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid
3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid
Brand Name:
Vulcanchem
CAS No.:
33214-73-2
VCID:
VC21312142
InChI:
InChI=1S/C13H16N2O5/c1-8(16)14-10-5-4-9(6-11(10)15(19)20)13(2,3)7-12(17)18/h4-6H,7H2,1-3H3,(H,14,16)(H,17,18)
SMILES:
CC(=O)NC1=C(C=C(C=C1)C(C)(C)CC(=O)O)[N+](=O)[O-]
Molecular Formula:
C13H16N2O5
Molecular Weight:
280.28 g/mol
3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid
CAS No.: 33214-73-2
Cat. No.: VC21312142
Molecular Formula: C13H16N2O5
Molecular Weight: 280.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 33214-73-2 |
|---|---|
| Molecular Formula | C13H16N2O5 |
| Molecular Weight | 280.28 g/mol |
| IUPAC Name | 3-(4-acetamido-3-nitrophenyl)-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C13H16N2O5/c1-8(16)14-10-5-4-9(6-11(10)15(19)20)13(2,3)7-12(17)18/h4-6H,7H2,1-3H3,(H,14,16)(H,17,18) |
| Standard InChI Key | NQZPOLRJLCSBSF-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=C(C=C(C=C1)C(C)(C)CC(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC(=O)NC1=C(C=C(C=C1)C(C)(C)CC(=O)O)[N+](=O)[O-] |
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